Cas no 83020-74-0 (7,7a-Dihydro-2,2,4,6,6-pentamethyl-1,3-benzodioxol-5(6H)-one)

• Product name: 7,7a-Dihydro-2,2,4,6,6-pentamethyl-1,3-benzodioxol-5(6H)-one
• CAS No: 83020-74-0
• MF: C₁₂H₁₈O₃
• MW: 210.26952
• CID: 60532
• PubChem ID: 18370003

7,7a-Dihydro-2,2,4,6,6-pentamethyl-1,3-benzodioxol-5(6H)-one Chemical and Physical Properties

Names and Identifiers

• 7,7a-Dihydro-2,2,4,6,6-pentamethyl-1,3-benzodioxol-5(6H)-one
• 1,3-BENZODIOXOL-5(6H)-ONE, 7,7A-DIHYDRO-2,2,4,6,6-PENTAMETHYL-
• (7AS)-7,7a-dihydro-2,2,4,6,6-pentamethyl-1,3-benzodioxol-5-(6H)-one
• 2,2,4,4,6-pentamethyl-2,3,4,5-tetrahydropyrimidine
• 2,2,4,6,6-Pentamethyl-1,2,5,6-tetrahydro-pyrimidin
• 2,2,4,6,6-pentamethyl-1,2,5,6-tetrahydro-pyrimidine
• 2,2,4,6,6-Pentamethyltetrahydro pyrimidine
• 2,3,4,5-Tetrahydro-2,2,4,4,6-pentamethylpyrimidine
• 7,7a-dihydro-2,2,4,6,6-penta-methyl-1,3-benzodioxol-5(6H)-one
• Acetonin
• Acetonine
• Pyrimidine,2,2,4,6,6-pentamethyl tetrahydro
• SCHEMBL5605386
• AKOS015842241
• 2,2,4,6,6-Pentamethyl-7,7a-dihydrobenzo[d][1,3]dioxol-5(6H)-one
• 83020-74-0
• 2,2,4,6,6-pentamethyl-5,6,7,7a-tetrahydro-2H-1,3-benzodioxol-5-one

• Inchi： InChI=1S/C12H18O3/c1-7-9-8(14-12(4,5)15-9)6-11(2,3)10(7)13/h8H,6H2,1-5H3
• InChI Key： XNMQNTGJBBMQIX-UHFFFAOYSA-N
• SMILES： CC1(C)OC2CC(C)(C)C(=O)C(C)=C2O1

Computed Properties

• Exact Mass: 210.12600
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 292.8 °C at 760 mmHg
• Flash Point: 121.7 °C
• PSA: 35.53000
• LogP: 2.41090

7,7a-Dihydro-2,2,4,6,6-pentamethyl-1,3-benzodioxol-5(6H)-one Security Information

7,7a-Dihydro-2,2,4,6,6-pentamethyl-1,3-benzodioxol-5(6H)-one Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%